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Compound of Interest

Compound Name: L-Lactic Acid

Cat. No.: B1674915 Get Quote

This guide provides comprehensive safety protocols, handling procedures, and disposal plans

for laboratory professionals working with L-Lactic Acid. Adherence to these guidelines is

crucial for ensuring personal safety and proper management of this chemical. L-Lactic acid is

a corrosive substance that can cause skin irritation or severe burns and serious eye damage,

depending on its concentration.[1]

Personal Protective Equipment (PPE)
Consistent and proper use of PPE is the primary defense against exposure to L-Lactic Acid.

All PPE should be inspected for integrity before each use.[1]
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Protection Type Recommended Equipment
Standards &
Specifications

Eye/Face Protection

Tightly fitting safety goggles

with side shields. For higher-

risk operations, an 8-inch

minimum face shield is

recommended.[1][2]

Must be approved under

government standards such as

NIOSH (US) or EN 166 (EU).

[1][2]

Skin Protection

Chemical-resistant protective

gloves (e.g., Butyl rubber,

nitrile, or neoprene).[1][2][3] An

acid-resistant, long-sleeved lab

coat or a chemical-resistant

apron is also essential.[1][3]

Gloves should be tested

according to standards like EN

374.[1]

Respiratory Protection

Work should be conducted in a

well-ventilated area or under a

chemical fume hood.[1][3] If

ventilation is inadequate or if

vapors or mists are generated,

use a NIOSH/MSHA or EN 149

approved respirator.[1][4]

Respirator cartridges should

be appropriate for organic

acids (e.g., type ABEK - EN

14387).[1][2]

Operational Plan: Handling L-Lactic Acid
A systematic approach to handling L-Lactic Acid minimizes risks. The following workflow

outlines the key steps for its safe use in a laboratory setting.

Step-by-Step Handling Procedure
Preparation:

Work in a well-ventilated area, preferably a chemical fume hood.[1][3]

Ensure that an eyewash station and a safety shower are readily accessible and

unobstructed.[1][4]

Confirm you have all necessary PPE as specified in the table above.
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Donning PPE:

Inspect and wear the required eye/face protection, gloves, and lab coat.[1]

Dispensing and Use:

Handle and open the container with care to prevent splashes.[1][5]

Avoid breathing any vapors or mists that may be generated.[1]

Prevent direct contact with skin, eyes, and clothing during transfer and use.[1]

Post-Handling:

After use, wash hands thoroughly with soap and water.[1][2]

Wipe down all work surfaces to decontaminate the area.[1]

Remove and properly store or dispose of PPE. Contaminated clothing should be washed

before reuse.[1]

Storage:

Store L-Lactic Acid in a tightly closed, properly labeled container.[1][6]

The storage area should be cool, dry, and well-ventilated, away from incompatible

materials such as strong bases or oxidizing agents.[1][7]

Workflow for Safely Handling L-Lactic Acid
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1. Area Preparation
- Verify fume hood is active.

- Check eyewash/shower access.

2. Don PPE
- Inspect and wear goggles,

 gloves, and lab coat.

3. Handle L-Lactic Acid
- Avoid contact with skin/eyes.

- Avoid inhaling vapors.

4. Post-Handling Cleanup
- Wash hands thoroughly.

- Decontaminate work surfaces.

5. Storage
- Keep container tightly closed.

- Store in a cool, dry, ventilated area.

Procedure Complete

Begin Work

Click to download full resolution via product page

Caption: Workflow for Safely Handling L-Lactic Acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1674915?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency and Disposal Plans
Immediate and appropriate action is crucial in the event of a spill or exposure.

First Aid Measures
Exposure Route Immediate Action

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, holding eyelids open.[1]

Remove contact lenses if present and easy to

do.[1] Seek immediate medical attention from an

ophthalmologist.[1]

Skin Contact

Take off immediately all contaminated clothing.

[1][6] Wash the affected area with plenty of soap

and water for at least 15 minutes.[1] Seek

medical advice if skin irritation or a rash occurs.

[1]

Ingestion

Rinse mouth with water.[1][2] Drink plenty of

water. Do not induce vomiting. Call a physician

or poison control center immediately.[1]

Inhalation

Move the person to fresh air.[1][2] If breathing is

difficult, administer oxygen.[1] If the person is

not breathing, provide artificial respiration, but

avoid mouth-to-mouth.[1] Seek immediate

medical attention.[1]

Spill Response Plan
Evacuate & Ventilate: Evacuate all non-essential personnel from the spill area.[1][8] Ensure

the area is well-ventilated.[1]

Wear Appropriate PPE: Before cleanup, don full protective gear, including a respirator if

significant vapors are present.[1]

Contain & Absorb: Cover the spill with an inert, non-combustible absorbent material such as

sand, diatomaceous earth, or vermiculite.[1][3][9] For larger spills, neutralization with a weak
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base like sodium bicarbonate may be necessary.[3]

Collect Waste: Carefully scoop the absorbed material into a suitable, labeled, and closed

container for disposal.[1][2]

Clean Area: Clean the affected area thoroughly with water.[1] Do not allow the spill or

cleaning runoff to enter drains.[2]

Disposal Plan
Chemical Waste: L-Lactic Acid and materials contaminated with it must be treated as

hazardous waste.[2] Disposal should be conducted through a licensed professional waste

disposal service in accordance with all local, state, and federal regulations.[2][10]

Contaminated Packaging: Empty containers should be disposed of as unused product.[2][10]

Do not reuse containers.

Spill Response Workflow
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Spill Occurs

1. Evacuate & Ventilate
- Evacuate non-essential personnel.

- Ensure adequate ventilation.

2. Wear Full PPE
- Include respirator if
 vapors are present.

3. Contain & Absorb
- Cover spill with inert material

 (e.g., sand, diatomaceous earth).

4. Collect Waste
- Place absorbed material in a

 suitable, closed container.

5. Clean Area
- Thoroughly clean the affected

 area with plenty of water.

Area Secured

Click to download full resolution via product page

Caption: Emergency Workflow for L-Lactic Acid Spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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